![molecular formula CsSeO4<br>Cs2O4Se B076921 Dicesium selenate CAS No. 10326-29-1](/img/structure/B76921.png)
Dicesium selenate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Dicesium selenate is a chemical compound that has been used in scientific research for various applications. It is a salt of selenic acid and cesium, and its chemical formula is Cs2SeO4. This compound is known for its unique properties, which make it useful in different fields of research.
Mechanism of Action
Dicesium selenate acts as a source of selenate ions, which can react with other compounds to form new materials. It can also interact with other ions in solution, such as cesium ions, to form complex structures.
Biochemical and Physiological Effects:
This compound has been found to have biochemical and physiological effects on organisms. It has been shown to have antioxidant properties and can protect against oxidative stress. It has also been found to have anti-cancer properties and can inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using dicesium selenate in lab experiments is its unique properties, which make it useful in various applications. However, one of the limitations is that it can be difficult to obtain and purify, which can make it expensive to use.
Future Directions
There are several future directions for research involving dicesium selenate. One area of research is the development of new materials using this compound as a precursor. Another area of research is the study of its effects on biological systems, including its potential as a therapeutic agent for cancer treatment. Additionally, research can be conducted on the use of this compound in photovoltaic devices to improve their efficiency and lifespan.
In conclusion, this compound is a unique compound that has been used in various scientific research applications. Its properties make it useful in different fields of research, including crystal growth, radiation detection, and photovoltaic devices. Further research can be conducted to explore its potential as a therapeutic agent for cancer treatment and to improve the efficiency of photovoltaic devices.
Synthesis Methods
Dicesium selenate can be synthesized by reacting cesium hydroxide with selenic acid. The reaction produces this compound and water. The resulting compound is then purified by crystallization.
Scientific Research Applications
Dicesium selenate has been used in various scientific research applications, including crystal growth, radiation detection, and photovoltaic devices. It is also used in the production of cesium selenide, which is a semiconductor material used in electronic devices.
properties
CAS RN |
10326-29-1 |
---|---|
Molecular Formula |
CsSeO4 Cs2O4Se |
Molecular Weight |
408.78 g/mol |
IUPAC Name |
dicesium;selenate |
InChI |
InChI=1S/2Cs.H2O4Se/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2 |
InChI Key |
GIIBVORKUMBCJK-UHFFFAOYSA-L |
SMILES |
[O-][Se](=O)(=O)[O-].[Cs+].[Cs+] |
Canonical SMILES |
[O-][Se](=O)(=O)[O-].[Cs+].[Cs+] |
Other CAS RN |
10326-29-1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.